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Compound of Interest

Compound Name: Propyl 2-hydroxy-2-phenylacetate

Cat. No.: B1267330

Propyl 2-hydroxy-2-phenylacetate: A Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Propyl 2-hydroxy-2-
phenylacetate, a mandelic acid ester. It details the chemical identifiers, including the CAS
number and a list of synonyms, to aid in accurate identification and literature searches. A
detailed experimental protocol for its synthesis via Fischer esterification is provided, along with
a representative analytical method using Gas Chromatography-Mass Spectrometry (GC-MS).
Furthermore, a plausible signaling pathway for its potential antimicrobial activity is proposed
and visualized, offering a starting point for further investigation into its mechanism of action.
This document is intended to serve as a valuable resource for professionals in research, and
drug development.

Chemical Identification

Propyl 2-hydroxy-2-phenylacetate is an organic compound belonging to the ester class.
Accurate identification is crucial for research and regulatory purposes. The primary identifier is
the CAS (Chemical Abstracts Service) number, which is unique to this specific chemical
substance.
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Identifier Value
IUPAC Name Propyl 2-hydroxy-2-phenylacetate
CAS Number 5413-58-1[1]

A variety of synonyms are used in literature and commercial listings. Understanding these is
essential for comprehensive information retrieval.

Synonym

Propyl mandelate[2]

Mandelic acid, propyl ester

Benzeneacetic acid, .alpha.-hydroxy-, propyl ester

Propyl alpha-hydroxybenzeneacetate

n-Propyl mandelate

Experimental Protocols
Synthesis of Propyl 2-hydroxy-2-phenylacetate via
Fischer Esterification

The synthesis of Propyl 2-hydroxy-2-phenylacetate is commonly achieved through the
Fischer esterification of mandelic acid with propanol, using a strong acid catalyst. This
reversible reaction is driven to completion by using an excess of the alcohol and/or by
removing water as it is formed.

Materials and Reagents:
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Molar Mass ( _ .
Reagent Formula Quantity Molar Equiv.
g/mol )
Mandelic Acid CsHsOs3 152.15 15.2¢ 1.0
n-Propanol Cs3HsO 60.10 18.0 g (22.5 mL) 3.0
Sulfuric Acid
H2S0a4 98.08 1.0 mL Catalyst
(conc.)
Diethyl Ether (C2H5)20 74.12 As needed -
Saturated
Sodium
) NaHCOs 84.01 As needed -
Bicarbonate
Solution
Anhydrous
Magnesium MgSOa 120.37 As needed -
Sulfate
Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, combine mandelic acid (15.2 g, 0.1 mol) and n-propanol (22.5 mL, 0.3
mol).

Catalyst Addition: While stirring, slowly add concentrated sulfuric acid (1.0 mL) to the
mixture.

Reflux: Heat the reaction mixture to a gentle reflux using a heating mantle and continue for
4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography
(TLC).

Work-up:
o Allow the mixture to cool to room temperature.

o Transfer the mixture to a separatory funnel containing 100 mL of cold water.
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o Extract the aqueous layer with diethyl ether (3 x 50 mL).

o Combine the organic extracts and wash sequentially with 50 mL of water, 50 mL of
saturated sodium bicarbonate solution (until effervescence ceases), and finally with 50 mL
of brine.

e Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by vacuum distillation to yield pure Propyl 2-
hydroxy-2-phenylacetate.

Analysis by Gas Chromatography-Mass Spectrometry
(GC-MS)

The purity and identity of the synthesized Propyl 2-hydroxy-2-phenylacetate can be
confirmed using GC-MS. The following is a representative protocol.

Instrumentation and Conditions:
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Parameter Condition
Gas Chromatograph Agilent 7890B or equivalent
Mass Spectrometer Agilent 5977A MSD or equivalent

HP-5ms (30 m x 0.25 mm, 0.25 um film

Column
thickness) or equivalent
Carrier Gas Helium at a constant flow of 1.0 mL/min
Inlet Temperature 250°C
Injection Volume 1 pL (splitless mode)

Initial temperature 70°C, hold for 2 min, ramp to

Oven Program
280°C at 10°C/min, hold for 5 min

MS Transfer Line 280°C

lon Source Temp. 230°C

Quadrupole Temp. 150°C

lonization Mode Electron lonization (El) at 70 eV
Mass Range 40-400 amu

Sample Preparation:

Prepare a 1 mg/mL solution of the purified product in dichloromethane or ethyl acetate.

Potential Sighaling Pathway and Biological Activity

While specific signaling pathways for Propyl 2-hydroxy-2-phenylacetate in mammalian cells
are not extensively documented, mandelic acid and its derivatives are known for their
antimicrobial properties. The proposed mechanism of action for phenolic compounds often
involves the disruption of the bacterial cell membrane integrity. This can lead to a cascade of
events affecting cellular signaling and viability.
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Caption: Proposed mechanism of antimicrobial action for Propyl 2-hydroxy-2-phenylacetate.

This diagram illustrates a logical workflow for the synthesis and analysis of Propyl 2-hydroxy-
2-phenylacetate.
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Caption: Experimental workflow for the synthesis and analysis of Propyl 2-hydroxy-2-
phenylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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